1-(Butylsulfonyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-butylsulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C10H19NO4S/c1-2-3-7-16(14,15)11-6-4-5-9(8-11)10(12)13/h9H,2-8H2,1H3,(H,12,13)
• InChI Key: JROBQIFLLHROKT-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC(C1)C(=O)O
• Molecular Formula: C10H19NO4S
• Molecular Weight: 249.33 g/mol

Description

1-(Butylsulfonyl)piperidine-3-carboxylic acid is a chemical compound with the molecular formula C10H19NO4S and a molecular weight of 249.33. It is used for research purposes, particularly in proteomics research.

Synthesis Analysis

Piperidine derivatives, such as 1-(Butylsulfonyl)piperidine-3-carboxylic acid, are crucial synthetic fragments for drug design and play a significant role in the pharmaceutical industry. The synthesis of piperidine-containing compounds has been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of 1-(Butylsulfonyl)piperidine-3-carboxylic acid consists of 10 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives are diverse and include intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The predicted physical and chemical properties of 1-(Butylsulfonyl)piperidine-3-carboxylic acid include a melting point of 155.20° C, a boiling point of 417.5° C at 760 mmHg, a density of 1.3 g/cm^3, and a refractive index of n 20D 1.53.

Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-(Butylsulfonyl)piperidine-3-carboxylic acid, is an important task of modern organic chemistry. This will help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

Synthesis routes and methods

Procedure details

1N-sodium hydroxide aqueous solution (4.1 mL) was added to nipecotic acid (500 mg, 3.87 mmol), and, under ice-cooling, butanesulfonylchloride (0.98 mL, 7.74 mmol) was added dropwise. The mixture was raised to room temperature, and stirred for 15 hours. The reaction mixture was then extracted with chloroform. The organic layer was collected, dried over magnesium sulfate, and concentrated under reduced pressure. The resulting residue was then purified using silica gel column chromatography to obtain the target (354 mg, 37%).